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Compound Name: 2-(Methyldithio)isobutyraldehyde

Cat. No.: B1585464

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-methyl-2-(methyldithio)propanal is an organosulfur compound that has been identified as a
contributor to the aroma profile of certain food products, particularly imparting grilled and
savory notes.[1] As a member of the dialkyldisulfide class of molecules, it possesses a unique
structural arrangement that warrants a detailed analytical investigation. This technical guide
provides a comprehensive overview of the structural and chemical properties of 2-methyl-2-
(methyldithio)propanal, including proposed methodologies for its synthesis and
characterization. Furthermore, this document explores its potential, though largely
uncharacterized, biological relevance by examining the known activities of structurally related
dialkyldisulfides. The information presented herein is intended to serve as a foundational
resource for researchers in the fields of flavor chemistry, natural products, and drug discovery.

Chemical and Physical Properties

2-methyl-2-(methyldithio)propanal is a volatile organic compound with the chemical formula
C5H100S2.[2] It is classified as a dialkyldisulfide, characterized by the presence of a disulfide
bond (S-S) linking a methyl group and a 2-methylpropanal moiety. The presence of both an
aldehyde functional group and a disulfide linkage contributes to its chemical reactivity and
distinct organoleptic properties.[2][3]

Table 1: Physicochemical Properties of 2-methyl-2-(methyldithio)propanal
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Property Value Source
Molecular Formula C5H100S2 [2]
Molecular Weight 150.26 g/mol [4]
CAS Number 67952-60-7 [4]

Colorless to pale yellow liquid
Appearance , [5]
(estimated)

Boiling Point 184-185 °C at 760 mmHg [5]

Flash Point 72.22 °C [5]

Water Solubility Very slightly soluble [5]

logP (o/w) 2.234 (estimated) [5]
2-methyl-2-

Synonyms (methyldithio)propionaldehyde,  [4]
FEMA 3866

Proposed Synthesis

While a specific, detailed experimental protocol for the synthesis of 2-methyl-2-
(methyldithio)propanal is not readily available in the peer-reviewed literature, a plausible
synthetic route can be proposed based on established organosulfur chemistry. A potential two-
step approach starting from isobutyraldehyde is outlined below.

Experimental Protocol: Proposed Synthesis
Step 1: a-Thiolation of Isobutyraldehyde

o To a solution of isobutyraldehyde in an aprotic solvent (e.g., tetrahydrofuran), add a strong,
non-nucleophilic base such as lithium diisopropylamide (LDA) at a low temperature (-78 °C)
to form the corresponding enolate.

e Slowly add elemental sulfur (S8) to the enolate solution.
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e Quench the reaction with a reducing agent, such as sodium borohydride, to yield 2-methyl-2-
mercaptopropanal.

 Purify the intermediate product by column chromatography.

Step 2: Formation of the Disulfide Bond

Dissolve the purified 2-methyl-2-mercaptopropanal in a suitable solvent (e.g.,
dichloromethane).

e Add a methylsulfenylating agent, such as methanesulfenyl chloride (CH3SCI) or,
alternatively, react it with dimethyl disulfide (CH3SSCH3) in the presence of a mild base.

e Monitor the reaction by thin-layer chromatography (TLC) until completion.

e Wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purify the final product, 2-methyl-2-(methyldithio)propanal, by vacuum distillation or column
chromatography.
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Step 1: a-Thiolation

1. LDA, THF, -78°C 2.58 . . 3. NaBH4 h; .
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Step 2: Disulfide Formation
thyl-2-(methyldithio)propanal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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